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For Researchers, Scientists, and Drug Development Professionals

Introduction
Delphinidin is a primary anthocyanidin, a subclass of flavonoids, responsible for the rich blue

and purple pigmentation in a variety of fruits and vegetables.[1] Beyond its role as a natural

colorant, delphinidin exhibits a wide spectrum of health-promoting properties, including potent

antioxidant, anti-inflammatory, and anti-cancer activities.[2][3] These biological functions are

primarily attributed to its unique chemical structure, which allows for the effective scavenging of

reactive oxygen species (ROS) and modulation of key cellular signaling pathways.[4][5] This

document provides detailed application notes and experimental protocols for researchers and

professionals interested in harnessing the potential of delphinidin in the development of

functional foods and nutraceuticals.
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Food Source
Delphinidin
Glycoside(s)

Concentration
(mg/100g FW)

Reference(s)

Blackcurrant

Delphinidin-3-O-

glucoside,

Delphinidin-3-O-

rutinoside

86.68 (D-3-G), 223.3

(D-3-R)
[6][7]

Blueberry (Highbush)

Delphinidin-3-O-

galactoside,

Delphinidin-3-O-

glucoside,

Delphinidin-3-O-

arabinoside

8.08 (D-3-G) [6][8]

Eggplant (Peel)

Delphinidin-3-

rutinoside,

Delphinidin-3-

glucoside

Major anthocyanins [9]

Pomegranate Delphinidin derivatives Present [10]

Red Raspberry
Delphinidin-3-O-

glucoside
0.21 [6]

Grape (Black)
Delphinidin-3-O-

glucoside
2.63 [6]

FW: Fresh Weight; D-3-G: Delphinidin-3-O-glucoside; D-3-R: Delphinidin-3-O-rutinoside.

Data represents mean values from cited sources.
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Biological Activity Cell Line/Assay IC50 Value (µM) Reference(s)

Anticancer

Breast Cancer (MDA-

MB-453)
Cell Viability 41.42 [2]

Breast Cancer (BT-

474)
Cell Viability 60.92 [2]

Lung Cancer (A549) Cell Viability 55 [4]

Lung Cancer (SK-

MES-1)
Cell Viability 58 [4]

Lung Cancer (NCI-

H441)
Cell Viability 44 [4]

Leukemia (HL-60) Enzyme Activity 1.9 [11][12]

Antioxidant

DPPH Radical

Scavenging
Chemical Assay 3.74 [13]

Superoxide Radical

Scavenging
Chemical Assay

Delphinidin >

Petunidin > Malvidin ≈

Cyanidin > Peonidin >

Pelargonidin

[13]

Lipid Peroxidation

Inhibition
Liposome Model

3.19 (Delphinidin-3-O-

glucoside)
[14]

Anti-inflammatory

Nitric Oxide

Production Inhibition
J774 Macrophages

IC50 of 36 µg/ml for

blackberry extract

(high in cyanidin-3-O-

glucoside, a related

anthocyanin)

[15]
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Extraction and Purification of Delphinidin from Plant
Material
This protocol outlines a general procedure for the extraction and purification of delphinidin and

its glycosides from plant sources.

Workflow for Delphinidin Extraction and Purification
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Workflow for Delphinidin Extraction and Purification

Plant Material
(e.g., Berries, Eggplant Peel)

Homogenization
(with acidified methanol)

Solid-Liquid Extraction
(e.g., Maceration, Sonication)

Filtration/Centrifugation
(to remove solid debris)

Crude Extract

Solvent Evaporation
(under vacuum)

Purification
(e.g., Solid Phase Extraction (SPE) with C18 cartridge)

Elution
(with acidified methanol)

Purified Delphinidin Extract
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Delphinidin's Inhibition of the NF-κB Signaling Pathway

Delphinidin's Inhibition of the NF-κB Signaling Pathway
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Delphinidin's Inhibition of the PI3K/Akt Signaling Pathway

Delphinidin's Inhibition of the PI3K/Akt Signaling Pathway

Growth Factors

Receptor Tyrosine Kinase
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Delphinidin's Modulation of the MAPK Signaling Pathway

Delphinidin's Modulation of the MAPK Signaling Pathway

Extracellular Stimuli

MAPKKK

activates

MAPKK

phosphorylates

MAPK (ERK, JNK, p38)

phosphorylates

Cellular Responses

regulates

Delphinidin

inhibits phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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